
"CAS number and molecular structure of 5-
Methylisochroman"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methylisochroman

Cat. No.: B13035673 Get Quote

5-Methylisochroman: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the available chemical information for 5-
Methylisochroman. It is important to note that a dedicated entry with a specific CAS number

for 5-Methylisochroman is not readily available in major chemical databases. However,

information for the closely related isomer, 4-Methylisochroman, is accessible and is presented

here for reference.

Molecular Structure and Identification
While the exact CAS number for 5-Methylisochroman could not be retrieved, the molecular

formula is expected to be C10H12O. For the related compound, 4-Methylisochroman, the

following identifiers have been established.

Table 1: Chemical Identifiers for 4-Methylisochroman
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Identifier Value

CAS Number 26164-08-9

Molecular Formula C10H12O[1]

Molecular Weight 148.2 g/mol [1]

InChI
InChI=1S/C10H12O/c1-8-6-11-7-9-4-2-3-5-

10(8)9/h2-5,8H,6-7H2,1H3

InChIKey KFOXDILMEHCWMS-UHFFFAOYSA-N

SMILES CC1COCc2ccccc12

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 5-Methylisochroman are not

available. The properties of the related compound, 4-Methylisochroman, are provided below for

comparative purposes.

Table 2: Physicochemical Properties of 4-Methylisochroman

Property Value

Stereochemistry RACEMIC[1]

Optical Activity ( + / - )[1]

Defined Stereocenters 0 / 1[1]

Charge 0[1]

Experimental Protocols and Biological Activity
Currently, there are no published, detailed experimental protocols or biological activity data

specifically associated with 5-Methylisochroman in the public domain. Research into this

specific isomer may be limited or not yet disclosed.

Signaling Pathways and Experimental Workflows
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Due to the absence of specific biological data for 5-Methylisochroman, no signaling pathways

or experimental workflows involving this compound can be depicted.

Logical Representation of Available Information
The following diagram illustrates the current status of information regarding 5-
Methylisochroman.
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Caption: Information availability for 5-Methylisochroman.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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